Cas no 1040680-37-2 (6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide)

• Product Name: 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide
• CAS No: 1040680-37-2
• MF: C₂₀H₁₇BrN₂O₄S
• MW: 461.328983068466
• CID: 5383948
• Update Time: 2025-05-21

6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-[(4-Bromophenyl)sulfonyl]-N-(4-ethoxyphenyl)-3-pyridinecarboxamide
• 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide

• Inchi： 1S/C20H17BrN2O4S/c1-2-27-17-8-6-16(7-9-17)23-20(24)14-3-12-19(22-13-14)28(25,26)18-10-4-15(21)5-11-18/h3-13H,2H2,1H3,(H,23,24)
• InChI Key： KSJBILKTGWRUJP-UHFFFAOYSA-N
• SMILES： C1=NC(S(C2=CC=C(Br)C=C2)(=O)=O)=CC=C1C(NC1=CC=C(OCC)C=C1)=O

Experimental Properties

• Density: 1.504±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 562.4±50.0 °C(Predicted)
• pka: 10.72±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide

6-(4-Bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide (CAS No. 1040680-37-2)

6-(4-Bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide is a highly specialized organic compound with the CAS registry number 1040680-37-2. This compound belongs to the class of heterocyclic aromatic compounds, specifically featuring a pyridine ring system substituted with a sulfonyl group and an ethoxyphenyl amide moiety. The presence of a bromine atom in the sulfonyl group adds to its chemical complexity and potential applications in various fields, including pharmaceuticals, agrochemicals, and advanced materials.

The molecular structure of 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide is characterized by a pyridine ring at the core, which is substituted at position 3 with a carboxamide group linked to a 4-ethoxyphenyl ring. At position 6 of the pyridine ring, there is a sulfonyl group attached to a 4-bromobenzene ring. This substitution pattern suggests that the compound may exhibit unique electronic properties and reactivity due to the electron-withdrawing effects of the sulfonyl and bromine groups, as well as the electron-donating effects of the ethoxy group.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific protein kinases and other enzymes involved in disease pathways. The sulfonyl group is known to enhance bioavailability and stability in biological systems, making it an attractive moiety for medicinal chemists. Additionally, the ethoxyphenyl substituent may contribute to improved solubility and pharmacokinetic profiles.

In terms of synthesis, 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide can be prepared via a multi-step process involving nucleophilic aromatic substitution, coupling reactions, and amide formation. The synthesis typically begins with the preparation of intermediates such as 4-bromobenzenesulfonyl chloride and 4-ethoxyaniline derivatives. These intermediates are then subjected to coupling reactions under controlled conditions to form the final product.

The compound has been investigated for its potential applications in cancer therapy due to its ability to inhibit key enzymes involved in tumor growth and metastasis. Preclinical studies have demonstrated promising results in cell culture models, suggesting that it may serve as a lead compound for further drug development.

From an environmental perspective, 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide exhibits moderate biodegradability under aerobic conditions. Its persistence in aquatic environments is influenced by factors such as temperature, pH, and microbial activity. Regulatory agencies have established guidelines for handling and disposing of such compounds to minimize their environmental impact.

In conclusion, 6-(4-bromobenzenesulfonyl)-N-(4-ethoxyphenyl)pyridine-3-carboxamide (CAS No. 1040680-37-2) is a versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable tool for researchers across multiple disciplines.